molecular formula C9H9NO4 B011173 2-Amino-6-(methoxycarbonyl)benzoic acid CAS No. 103259-06-9

2-Amino-6-(methoxycarbonyl)benzoic acid

Cat. No. B011173
M. Wt: 195.17 g/mol
InChI Key: QTTPQSUTBSWBFL-UHFFFAOYSA-N
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Description

“2-Amino-6-(methoxycarbonyl)benzoic acid” is a chemical compound with the molecular formula C9H9NO4 . It is a white to yellow or light green solid . It is used as a reagent in the synthesis of Tasquinimod, an orally active antiangiogenic agent .


Synthesis Analysis

The synthesis of “2-Amino-6-(methoxycarbonyl)benzoic acid” involves several steps, including nitration, hydrolysis, hydrogenation, esterification, bromination, and diazotization . The preparation was run successfully on approximately 70 kg/batch with the total yield of 24% .


Molecular Structure Analysis

The molecular structure of “2-Amino-6-(methoxycarbonyl)benzoic acid” can be represented by the InChI code: 1S/C9H9NO4.ClH/c1-14-9(13)5-3-2-4-6(10)7(5)8(11)12;/h2-4H,10H2,1H3,(H,11,12);1H .


Chemical Reactions Analysis

“2-Amino-6-(methoxycarbonyl)benzoic acid” is used as a reagent in the synthesis of Tasquinimod . Tasquinimod is an orally active antiangiogenic agent which may inhibit HDAC4 signalling .


Physical And Chemical Properties Analysis

“2-Amino-6-(methoxycarbonyl)benzoic acid” is a white to yellow or light green solid . It has a molecular weight of 231.64 g/mol .

Scientific Research Applications

  • Synthesis of Complex Chemicals : It is used for generating 3-methoxydehydrobenzene and 3-(methoxycarbonyl)-dehydrobenzene, which react with 2-substituted furans (R. Giles, M. V. Sargent, & Hercules Sianipar, 1991).

  • Studying Competing Reactions : It can be used for studying competing reactions in aqueous solution, like cyclization to form the imide N-phthaloylleucine and hydrolysis to phthalic acid and leucine (Alvaro B. Onofrio et al., 2006).

  • Synthesis of Quinoline and Benzothiazine Derivatives : It assists in synthesizing 4-hydroxy-2-Oxo-1,2-Dihydroquinoline or 4-Hydroxy-2,2-Dioxo-1Α -2,1-Benzothiazine (I. Ukrainets et al., 2014).

  • Production of Various Ureas : Its use is noted for producing various ureas and its stability in solution (N. Peet, 1987).

  • Fluorescence Probing : It serves as a fluorescence probe to detect highly reactive oxygen species (hROS) and differentiate them from other reactive oxygen species (Ken-ichi Setsukinai et al., 2003).

  • Environmental Applications : The compound is used for surface modification of activated carbon for the removal of cobalt from aqueous solutions (J. K. Gunjate et al., 2020).

  • In Chemical Reactions Involving Carbon Dioxide : It is expected to result from the reaction of carbon dioxide with m-amino-phenol and potassium bicarbonate in the presence of water (C. Stelt et al., 2010).

  • Phytocidal Applications : It acts principally as a phytocidal agent, with superior herbicidal activity leading to the development of several new and important herbicides (D. Frear et al., 1972).

Safety And Hazards

The safety data sheet for “2-Amino-6-(methoxycarbonyl)benzoic acid” indicates that it may cause skin irritation, serious eye damage, and damage to organs (Lungs) through prolonged or repeated exposure if inhaled . It is also harmful to aquatic life .

Future Directions

While specific future directions for “2-Amino-6-(methoxycarbonyl)benzoic acid” were not found in the search results, it’s worth noting that it is used as a reagent in the synthesis of Tasquinimod , an orally active antiangiogenic agent which may inhibit HDAC4 signalling . This suggests potential future applications in the development of new antiangiogenic agents.

Relevant Papers Relevant papers related to “2-Amino-6-(methoxycarbonyl)benzoic acid” include studies on its synthesis , its use as a reagent in the synthesis of Tasquinimod , and safety data sheets .

properties

IUPAC Name

2-amino-6-methoxycarbonylbenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9NO4/c1-14-9(13)5-3-2-4-6(10)7(5)8(11)12/h2-4H,10H2,1H3,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QTTPQSUTBSWBFL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=C(C(=CC=C1)N)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9NO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80546037
Record name 2-Amino-6-(methoxycarbonyl)benzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80546037
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

195.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Amino-6-(methoxycarbonyl)benzoic acid

CAS RN

103259-06-9
Record name 2-Amino-6-(methoxycarbonyl)benzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80546037
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
5
Citations
GF Robin - Journal of the Chemical Society, Perkin Transactions 1, 1991 - pubs.rsc.org
The isomer ratios for the cycloadducts obtained for the reaction of 3-methoxydehydrobenzene, generated from 2-amino-6-methoxybenzoic acid by aprotic diazotization, or from 2-bromo-…
Number of citations: 33 pubs.rsc.org
JP Kurtz, T Grusenmeyer, L Tong, G Kosgei… - Tetrahedron, 2011 - Elsevier
Several highly luminescent, aryl-substituted mesobenzanthrones (7H-benz[de]anthracen-7-ones) were prepared by a simple, two-step synthesis: addition of a carboxylated benzyne to …
Number of citations: 7 www.sciencedirect.com
ME ROGERS - 1986 - search.proquest.com
… Twenty-one new trisubstituted triptycene derivatives and a new synthetically useful benzyne precursor, 2-amino-6-methoxycarbonyl benzoic acid, were prepared and characterized by ('…
Number of citations: 0 search.proquest.com
ME Rogers, BA Averill - The Journal of Organic Chemistry, 1986 - ACS Publications
A simple synthesis of 1, 8, 13-and 1, 8, 16-trisubstituted triptycenes is described. Diels-Alder reaction of 1, 8-disubstituted anthracenes with ortho-substituted benzynes gave 15 new …
Number of citations: 61 pubs.acs.org
ME Rogers - 1986 - Michigan State University …
Number of citations: 0

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